3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one

• Molecular Formula: C9H10N2O4S2
• Molecular Weight: 274.3 g/mol
• IUPAC Name: 3-[2-(4-oxo-2-sulfanylidene-1,3-oxazolidin-3-yl)propyl]-2-sulfanylidene-1,3-oxazolidin-4-one
• InChI: InChI=1S/C9H10N2O4S2/c1-5(11-7(13)4-15-9(11)17)2-10-6(12)3-14-8(10)16/h5H,2-4H2,1H3
• InChI Key: DFDWPGXSBIQBPB-UHFFFAOYSA-N
• SMILES: CC(CN1C(=O)COC1=S)N2C(=O)COC2=S

Description

3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one is a chemical compound that has gained attention in the scientific research community due to its potential applications in the field of medicine. This compound is a member of the oxazolidinone family and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its antibacterial, antifungal, and antiviral effects by inhibiting the synthesis of bacterial, fungal, and viral proteins. Additionally, it has been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial, fungal, and viral strains. Additionally, it has been found to induce apoptosis in cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one in lab experiments is its broad-spectrum antimicrobial activity. This makes it a potential candidate for the treatment of various diseases caused by bacterial, fungal, and viral infections. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Additionally, studies can be conducted to determine its potential use in the treatment of various diseases caused by bacterial, fungal, and viral infections. Further studies can also be conducted to determine its potential use in cancer therapy. Lastly, investigations can be conducted to determine the pharmacokinetics and pharmacodynamics of this compound in vivo.

Synthesis Methods

The synthesis of 3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one has been reported in the literature. One method involves the reaction of 2-bromoacetic acid with 2-amino-2-thioxoacetic acid to form 2-(2-bromoacetyl)-2-thioxoacetic acid. This intermediate is then reacted with ethylene diamine to form the desired compound.

Scientific Research Applications

3-[2-(4-Oxo-2-thioxo-1,3-oxazolidin-3-yl)propyl]-2-thioxo-1,3-oxazolidin-4-one has been found to possess antibacterial, antifungal, and antiviral properties. It has been studied for its potential use in the treatment of various diseases caused by bacterial, fungal, and viral infections. Additionally, this compound has been found to have anticancer properties and has been studied for its potential use in cancer therapy.